Cas no 1597315-56-4 (1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1597315-56-4
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6428817
• PubChem ID: 102645906
• Update Time: 2025-06-09

1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1597315-56-4
• EN300-1593114

• Inchi： 1S/C10H17N3O3/c1-3-4-6-13-8(5-7-16-2)9(10(14)15)11-12-13/h3-7H2,1-2H3,(H,14,15)
• InChI Key： UXQIUHNBZBLAFN-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C(=O)O)N=NN1CCCC

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1597315-56-4)

The compound 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1597315-56-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its triazole core, combined with the butyl and methoxyethyl substituents, offers a promising scaffold for the development of bioactive molecules. Researchers have successfully employed click chemistry approaches to further functionalize this compound, enabling the creation of diverse derivatives with enhanced pharmacological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable interactions between this compound and specific protein targets, further supporting its therapeutic potential.

The pharmacokinetic profile of 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid has also been investigated in recent preclinical studies. Results indicate reasonable metabolic stability and oral bioavailability, making it a viable candidate for further optimization. However, challenges remain in improving its selectivity and reducing potential off-target effects, which are currently areas of active research.

Looking ahead, researchers are exploring the application of 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid in combination therapies and as a building block for more complex drug molecules. Its structural features make it particularly interesting for the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. The compound's ability to serve as a linker between different pharmacophores is being actively investigated in several academic and industrial research programs.

In conclusion, 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising chemical entity with multiple potential applications in medicinal chemistry. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its therapeutic value. Continued investigation into its structure-activity relationships and mechanism of action will be crucial for its successful translation into clinical applications.